![molecular formula C18H19N3O3S B2935406 (4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone CAS No. 897478-79-4](/img/structure/B2935406.png)
(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole and piperazine are both common moieties in medicinal chemistry . Benzothiazole derivatives have been found to exhibit various biological activities, including anti-inflammatory properties . Piperazine derivatives also have a wide range of biological activities, such as antiviral, antipsychotic, and antimicrobial activities .
Molecular Structure Analysis
The molecular structure of similar compounds is typically analyzed based on IR, 1H NMR, 13C NMR, and mass spectral data .
Chemical Reactions Analysis
The chemical reactions of similar compounds often involve coupling reactions and treatment with various reagents .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5) .
Scientific Research Applications
Antibacterial Activity
The thiazole moiety is known for its antibacterial properties. Research has indicated that compounds with a thiazole group can be effective against a range of bacterial infections. For instance, derivatives combining thiazole and sulfonamide groups have shown potent antibacterial activity against both Gram-negative and Gram-positive bacteria . This suggests that “(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone” could potentially be developed as an antibacterial agent.
Anti-inflammatory Properties
Compounds with a benzo[d]thiazol-2-yl structure have been synthesized and evaluated for their anti-inflammatory properties. They have shown promising results in inhibiting COX enzymes, which are pivotal in the inflammatory process . This indicates that our compound of interest may also possess anti-inflammatory capabilities that could be harnessed for therapeutic use.
Anticancer Potential
Thiazole derivatives have been explored for their anticancer properties. While specific data on “(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone” is not available, related compounds have been subjected to in vitro anticancer evaluations, suggesting a potential area of application for our compound as well .
Mechanism of Action
properties
IUPAC Name |
[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S/c1-2-23-13-5-3-7-15-16(13)19-18(25-15)21-10-8-20(9-11-21)17(22)14-6-4-12-24-14/h3-7,12H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVVDPSVPAKDAIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.